4-Amino-4-difluoromethylbutyric acid ethyl ester

• Molecular Formula: C7H13F2NO2
• Molecular Weight: 181.18 g/mol
• IUPAC Name: ethyl 4-amino-5,5-difluoropentanoate
• InChI: InChI=1S/C7H13F2NO2/c1-2-12-6(11)4-3-5(10)7(8)9/h5,7H,2-4,10H2,1H3
• InChI Key: HRZUUKKBMJIFBR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCC(C(F)F)N

Description

4-Amino-4-difluoromethylbutyric acid ethyl ester is a useful research compound. Its molecular formula is C7H13F2NO2 and its molecular weight is 181.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2 mmole of 4-amino-4-difluoromethylbutyric acid in 15 ml of dichloromethane is treated with 2 mmole of thionyl chloride at 25° C. for one hour after which 20 ml of ethanol is added. The solution is stirred at 25° C. for one hour, washed with water, dried and concentrated to afford 4-amino-4-difluoromethylbutyric acid ethyl ester.